Cas no 2228629-17-0 (1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228629-17-0
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 5931703
• PubChem ID: 97731683
• Update Time: 2025-05-20

1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid
• EN300-1918121
• 2228629-17-0

• Inchi： 1S/C11H13BrO2S/c12-9-6-8(7-15-9)11(10(13)14)4-2-1-3-5-11/h6-7H,1-5H2,(H,13,14)
• InChI Key： CQWSIGLIVJRNCN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 287.98196g/mol
• Monoisotopic Mass: 287.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid

1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228629-17-0): An Overview

1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228629-17-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a cyclohexane ring attached to a bromothiophene moiety, making it a valuable building block for the synthesis of more complex molecules.

The bromothiophene group in 1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid is particularly noteworthy due to its reactivity and the ability to undergo various chemical transformations. The presence of the bromine atom allows for facile substitution reactions, enabling the introduction of a wide range of functional groups. This versatility makes the compound an attractive starting material for the synthesis of bioactive molecules and advanced materials.

In the realm of pharmaceutical research, 1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid has shown promise as a precursor for the development of novel therapeutic agents. Recent studies have explored its potential in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the successful synthesis of a series of derivatives from this compound, which exhibited potent anti-inflammatory activity in vitro and in vivo models.

The cyclohexane ring in 1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid contributes to its structural stability and conformational flexibility, which are crucial factors in drug design. The carboxylic acid group provides additional functionality, allowing for the formation of esters, amides, and other derivatives that can be tailored to specific biological targets. This combination of structural features makes the compound a valuable tool in medicinal chemistry research.

Beyond pharmaceutical applications, 1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid has also found use in materials science. Its ability to form stable complexes with metal ions has led to its exploration in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A recent study published in Advanced Materials highlighted the synthesis of a MOF using this compound as a ligand, which demonstrated exceptional gas adsorption properties.

The synthetic accessibility of 1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common method involves the coupling reaction between 5-bromothiophene and cyclohexanecarboxylic acid chloride using palladium-catalyzed cross-coupling reactions. This approach has been optimized to achieve high yields and purity levels, making it suitable for both academic research and industrial applications.

In terms of safety and handling, it is important to note that while 1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid is not classified as a hazardous material, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

In conclusion, 1-(5-bromothiophen-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228629-17-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and chemical synthesis. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of scientific innovation.